Cas no 897454-15-8 (1,3,9-trimethyl-8-{(4-nitrophenyl)methylsulfanyl}-2,3,6,9-tetrahydro-1H-purine-2,6-dione)

• Product Name: 1,3,9-trimethyl-8-{(4-nitrophenyl)methylsulfanyl}-2,3,6,9-tetrahydro-1H-purine-2,6-dione
• CAS No: 897454-15-8
• MF: C₁₅H₁₅N₅O₄S
• MW: 361.375701189041
• CID: 6025115
• Update Time: 2025-10-29

1,3,9-trimethyl-8-{(4-nitrophenyl)methylsulfanyl}-2,3,6,9-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 1,3,9-trimethyl-8-{(4-nitrophenyl)methylsulfanyl}-2,3,6,9-tetrahydro-1H-purine-2,6-dione
• 1H-Purine-2,6-dione, 3,9-dihydro-1,3,9-trimethyl-8-[[(4-nitrophenyl)methyl]thio]-

• Inchi： 1S/C15H15N5O4S/c1-17-12-11(13(21)19(3)15(22)18(12)2)16-14(17)25-8-9-4-6-10(7-5-9)20(23)24/h4-7H,8H2,1-3H3
• InChI Key： WDXSEXQSLQZYPO-UHFFFAOYSA-N
• SMILES： N1C2=C(N(C)C(=O)N(C)C2=O)N(C)C=1SCC1=CC=C([N+]([O-])=O)C=C1

Experimental Properties

• Density: 1.52±0.1 g/cm3(Predicted)
• Boiling Point: 614.4±65.0 °C(Predicted)
• pka: -1.34±0.70(Predicted)

Additional information on 1,3,9-trimethyl-8-{(4-nitrophenyl)methylsulfanyl}-2,3,6,9-tetrahydro-1H-purine-2,6-dione

Introduction to 1,3,9-trimethyl-8-{(4-nitrophenyl)methylsulfanyl}-2,3,6,9-tetrahydro-1H-purine-2,6-dione (CAS No. 897454-15-8)

1,3,9-trimethyl-8-{(4-nitrophenyl)methylsulfanyl}-2,3,6,9-tetrahydro-1H-purine-2,6-dione (CAS No. 897454-15-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the purine family and exhibits unique structural and functional properties that make it a promising candidate for various therapeutic applications.

The chemical structure of 1,3,9-trimethyl-8-{(4-nitrophenyl)methylsulfanyl}-2,3,6,9-tetrahydro-1H-purine-2,6-dione is characterized by a central purine core with multiple substituents. The presence of the nitro group and the methylsulfanyl moiety imparts specific pharmacological activities and biological interactions. These features have been extensively studied to understand their implications in drug design and development.

Recent research has highlighted the potential of 1,3,9-trimethyl-8-{(4-nitrophenyl)methylsulfanyl}-2,3,6,9-tetrahydro-1H-purine-2,6-dione in various therapeutic areas. For instance, studies have shown that this compound exhibits potent anti-inflammatory properties by modulating key signaling pathways involved in inflammation. The nitro group plays a crucial role in this activity by facilitating the release of nitric oxide (NO), a well-known mediator of inflammatory responses.

In addition to its anti-inflammatory effects, 1,3,9-trimethyl-8-{(4-nitrophenyl)methylsulfanyl}-2,3,6,9-tetrahydro-1H-purine-2,6-dione has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can inhibit the proliferation of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. The mechanism of action involves the activation of caspase-dependent pathways and the downregulation of pro-survival proteins such as Bcl-2.

The pharmacokinetic properties of 1,3,9-trimethyl-8-{(4-nitrophenyl)methylsulfanyl}-2,3,6,9-tetrahydro-1H-purine-2,6-dione have also been explored to optimize its therapeutic potential. Research has shown that this compound exhibits good oral bioavailability and a favorable distribution profile. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues. The half-life of the compound is moderate, allowing for once-daily dosing regimens in clinical settings.

To further enhance its therapeutic efficacy and reduce potential side effects, efforts are being made to develop prodrugs and drug delivery systems for 1,3,9-trimethyl-8-{(4-nitrophenyl)methylsulfanyl}-2,3,6,9-tetrahydro-1H-purine-2,6-dione. Prodrug strategies involve modifying the chemical structure to improve solubility and stability while maintaining or enhancing the pharmacological activity. Nanoparticle-based delivery systems are also being investigated to achieve targeted drug release and minimize systemic toxicity.

Clinical trials are currently underway to evaluate the safety and efficacy of 1,3,9-trimethyl-8-{(4-nitrophenyl)methylsulfanyl}-2,3,6,9-tetrahydro-1H-purine-2,6-dione in human subjects. Preliminary results from phase I trials have shown promising outcomes with acceptable safety profiles. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In conclusion, 1,3,9-trimethyl-8-{(4-nitrophenyl)methylsulfanyl}-2,3,6,9-tetrahydro-1H-purine-2,6-dione (CAS No. 897454-15-8) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and pharmacological activities make it a valuable candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its use in treating various diseases.